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Compound of Interest

2-Methoxypyridine-4-
Compound Name:
carboximidamide hydrochloride

Cat. No.: B13111560

Get Quote

Introduction & Mechanism of Action

2-Methoxypyridine-4-carboximidamide hydrochloride (CAS: 1679340-93-2) acts as a
competitive inhibitor for enzymes that recognize the guanidinium group of arginine. Its

structural core—a pyridine ring substituted with a methoxy group and a carboximidamide
(amidine) moiety—mimics the physiochemical properties of asymmetric dimethylarginine
(ADMA).

Primary Biological Targets

o DDAH Inhibition (Primary Application): The compound competes with ADMA for the active
site of DDAH1/2. Inhibition of DDAH leads to the accumulation of endogenous ADMA, which
subsequently inhibits Nitric Oxide Synthase (NOS), reducing NO production.[1]

o Serine Protease Inhibition: The amidine group forms a salt bridge with the Aspartate residue
(Asp189 in trypsin) at the bottom of the S1 specificity pocket of serine proteases (e.qg.,
Thrombin, Factor Xa, Matriptase).
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e Sodium Channel Modulation: Recent screens suggest potential activity as a voltage-gated
sodium channel blocker due to its cationic nature at physiological pH.

Mechanistic Pathway (DDAH/NOS AXxis)

The following diagram illustrates the intervention point of 2-Methoxypyridine-4-carboximidamide
within the arginine-NO metabolic cascade.
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Caption: Mechanism of Action. The compound inhibits DDAH, causing ADMA accumulation,
which suppresses NO production.[1]

Physicochemical Properties & Formulation

Successful in vivo delivery requires strict adherence to solubility and pH parameters, as the
amidine group is highly basic (pKa ~11-12).
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Property Value/Description Implication for In Vivo Use
) Rapid systemic distribution;
Molecular Weight ~187.63 g/mol (HCI salt) ]
high renal clearance.
» ) ) Excellent for IV/IP
Solubility >50 mg/mL in Water/Saline o )
administration.
Poor blood-brain barrier (BBB)
LogP ~0.1 (Hydrophilic) penetration; low oral

bioavailability.

Critical: Solutions will be basic.
pKa ~11.5 (Amidine) Must buffer to pH 7.4 to
prevent tissue necrosis.

White to off-white hygroscopic ] ]
Appearance id Store in desiccator at -20°C.
soli

Formulation Protocol (Vehicle Selection)

Recommended Vehicle: Phosphate Buffered Saline (PBS), pH 7.4. Avoid DMSO if possible, as
the salt is highly water-soluble.

Step-by-Step Preparation (10 mg/mL Stock):

Weigh 10.0 mg of 2-Methoxypyridine-4-carboximidamide HCI.

o Dissolve in 900 pL of sterile DNAse/RNAse-free water. Vortex until clear (usually <30

seconds).
e Add 100 pL of 10x PBS to buffer the solution.

e Check pH: The amidine moiety may raise pH. Adjust to pH 7.2—7.6 using dilute HCI (0.1 N) if
necessary.

 Sterile Filter: Pass through a 0.22 um PES syringe filter.
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 Stability: Use fresh. Do not store aqueous solutions >24 hours at 4°C due to potential
amidine hydrolysis.

Pharmacokinetics (PK) & Dosing Guidelines

Due to its hydrophilic nature and low molecular weight, the compound exhibits "flash" kinetics—
rapid distribution and rapid renal elimination.

Predicted PK Parameters (Mouse)

e Tmax (IP): 15-30 minutes.
o Half-life (t1/2): 45-90 minutes.
 Bioavailability (F): >95% (IP/IV), <20% (PO).

e Clearance: Renal (Glomerular filtration).

Recommended Dosing Regimens

Application Route Dose Range Frequency Rationale
Immediate
Acute DDAH
o IV (Bolus) 5 - 10 mg/kg Single Dose saturation of
Inhibition

vascular DDAH.

Compensates for

Chronic Studies IP 20 - 50 mg/kg BID (Twice Daily)  rapid renal
clearance.
Maintains
Minipump ] steady-state
] SC 1 -5 mg/kg/hr Continuous T
Infusion inhibition for
>24h.

Experimental Protocols
Protocol A: Assessment of Vascular NO Modulation
(Hypertension Model)
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This protocol validates the compound's efficacy by measuring its ability to raise blood pressure
via NO suppression.

Materials:

e Male C57BL/6 mice (8-10 weeks).

« Tail-cuff plethysmography system or Telemetry implants.
e Formulated Compound (5 mg/mL in PBS).

Workflow:

Baseline: Measure baseline Mean Arterial Pressure (MAP) for 3 days prior to study.

Administration: Administer 30 mg/kg IP of 2-Methoxypyridine-4-carboximidamide HCI.

Monitoring: Measure MAP at T=0.5h, 1h, 2h, 4h, and 6h post-dose.

Endpoint: Collect plasma at T=2h (peak effect).

Analysis:

o Physiological: Expect transient increase in MAP (5—-15 mmHg) due to reduced
vasodilation.

o Biochemical: Quantify plasma ADMA levels using LC-MS/MS. Effective inhibition should
increase plasma ADMA by >50%.

Protocol B: Pharmacokinetic Profiling (Plasma Stability)

Since amidines can be metabolically labile, verifying exposure is critical.
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Caption: Pharmacokinetic workflow for determining half-life and clearance.
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Safety & Toxicology

Warning: This compound is a potent structural mimic of arginine.

» Hypotension/Hypertension Paradox: While DDAH inhibition raises BP, high doses (>100
mg/kg) may non-specifically block Sodium Channels or Ganglionic Nicotinic receptors,
leading to acute hypotension or arrhythmia.

¢ Renal Crystallization: High doses in dehydrated animals may lead to crystallization in the
renal tubules. Ensure animals are well-hydrated.

¢ Handling: Wear PPE. Amidine salts are irritants to mucous membranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.medchemexpress.com/pd-404182.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3868884/
https://www.medchemexpress.com/pd-404182.html
https://www.benchchem.com/product/b13111560/docs?utm_src=pdf-body#technical-application-note-in-vivo-utilization-of-2-methoxypyridine-4-carboximidamide-hcl
https://www.benchchem.com/product/b13111560/docs?utm_src=pdf-body#technical-application-note-in-vivo-utilization-of-2-methoxypyridine-4-carboximidamide-hcl
https://www.benchchem.com/product/b13111560?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13111560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sources

e 1. ANovel and Potent Inhibitor of Dimethylarginine Dimethylaminohydrolase: A Modulator of
Cardiovascular Nitric Oxide - PMC [pmc.ncbi.nim.nih.gov]

e 2. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Technical Application Note: In Vivo Utilization of 2-
Methoxypyridine-4-carboximidamide HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13111560/docs#technical-application-note-in-vivo-
utilization-of-2-methoxypyridine-4-carboximidamide-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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